Cas no 2228144-63-4 (2-(1-{3-[(Difluoromethyl)sulfanyl]phenyl}cyclopropyl)propan-2-amine)

2-(1-{3-[(Difluoromethyl)sulfanyl]phenyl}cyclopropyl)propan-2-amine is a structurally unique compound featuring a difluoromethylsulfanyl-substituted phenyl ring fused to a cyclopropylamine scaffold. This configuration imparts distinct electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the difluoromethylsulfanyl group enhances metabolic stability and bioavailability, while the cyclopropylamine moiety contributes to conformational rigidity, potentially improving target binding affinity. Its well-defined synthetic pathway allows for scalable production with high purity. This compound is particularly relevant in the development of bioactive molecules, offering opportunities for structure-activity relationship studies in drug discovery and crop protection applications.
2-(1-{3-[(Difluoromethyl)sulfanyl]phenyl}cyclopropyl)propan-2-amine structure
2228144-63-4 structure
Product Name:2-(1-{3-[(Difluoromethyl)sulfanyl]phenyl}cyclopropyl)propan-2-amine
CAS No:2228144-63-4
MF:C13H17F2NS
MW:257.342589139938
CID:6362384
PubChem ID:165853580
Update Time:2025-10-31

2-(1-{3-[(Difluoromethyl)sulfanyl]phenyl}cyclopropyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1973085
    • 2-(1-{3-[(difluoromethyl)sulfanyl]phenyl}cyclopropyl)propan-2-amine
    • 2228144-63-4
    • 2-(1-{3-[(Difluoromethyl)sulfanyl]phenyl}cyclopropyl)propan-2-amine
    • Inchi: 1S/C13H17F2NS/c1-12(2,16)13(6-7-13)9-4-3-5-10(8-9)17-11(14)15/h3-5,8,11H,6-7,16H2,1-2H3
    • InChI Key: FIXMWKCUALJHDO-UHFFFAOYSA-N
    • SMILES: S(C(F)F)C1=CC=CC(=C1)C1(C(C)(C)N)CC1

Computed Properties

  • Exact Mass: 257.10497704g/mol
  • Monoisotopic Mass: 257.10497704g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 51.3Ų

2-(1-{3-[(Difluoromethyl)sulfanyl]phenyl}cyclopropyl)propan-2-amine Pricemore >>

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Additional information on 2-(1-{3-[(Difluoromethyl)sulfanyl]phenyl}cyclopropyl)propan-2-amine

Introduction to 2-(1-{3-[(Difluoromethyl)sulfanyl]phenyl}cyclopropyl)propan-2-amine (CAS No: 2228144-63-4)

2-(1-{3-[(Difluoromethyl)sulfanyl]phenyl}cyclopropyl)propan-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its CAS number 2228144-63-4, represents a novel structural motif that combines a cyclopropyl ring with a phenyl group substituted at the 3-position by a difluoromethylsulfanyl moiety. The presence of such functional groups makes this compound a promising candidate for further exploration in drug discovery and development, particularly in the quest for new therapeutic agents targeting various biological pathways.

The chemical structure of 2-(1-{3-[(Difluoromethyl)sulfanyl]phenyl}cyclopropyl)propan-2-amine can be broken down into several key components that contribute to its unique properties and potential biological activities. The cyclopropyl ring, a three-membered carbon heterocycle, is known for its rigidity and ability to influence the conformational flexibility of the molecule. This structural feature can be particularly advantageous in designing molecules that interact with biological targets in a specific manner, potentially enhancing binding affinity and selectivity.

Additionally, the phenyl ring at the 3-position is further modified by a difluoromethylsulfanyl group. This substituent is particularly interesting because it combines the electron-withdrawing effects of the difluoromethyl group with the sulfur-based moiety, which can introduce both lipophilicity and hydrogen bonding capabilities. Such modifications are often employed in medicinal chemistry to optimize pharmacokinetic properties, such as solubility, metabolic stability, and membrane permeability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-(1-{3-[(Difluoromethyl)sulfanyl]phenyl}cyclopropyl)propan-2-amine with greater accuracy. These tools have been instrumental in identifying potential binding interactions with biological targets, such as enzymes and receptors, which are critical for understanding the mechanism of action of new drugs. For instance, studies have suggested that molecules containing the difluoromethylsulfanyl group may exhibit enhanced binding affinity due to favorable interactions with polar residues in protein active sites.

In addition to computational studies, experimental investigations have also provided valuable insights into the properties of this compound. Initial pharmacological screening has indicated that derivatives of this structure may possess promising activities in areas such as anti-inflammatory and analgesic therapies. The unique combination of structural features is thought to contribute to its potential by modulating specific signaling pathways involved in inflammation and pain perception.

The synthesis of 2-(1-{3-[(Difluoromethyl)sulfanyl]phenyl}cyclopropyl)propan-2-amine presents several challenges due to its complex architecture. However, recent developments in synthetic methodologies have made it more feasible to access such molecules. Techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have been particularly useful in constructing the cyclopropyl and phenyl rings efficiently. Furthermore, advances in automated synthesis platforms have enabled high-throughput production of analogues for rapid screening.

One of the most exciting aspects of this compound is its potential as a scaffold for drug discovery. By modifying various functional groups within its structure, researchers can generate libraries of derivatives with tailored biological activities. This approach has been successfully applied in other areas of medicinal chemistry, where lead optimization has led to the development of novel therapeutics. The versatility of 2-(1-{3-[(Difluoromethyl)sulfanyl]phenyl}cyclopropyl)propan-2-amine makes it an attractive starting point for such endeavors.

From a broader perspective, the study of compounds like 2-(1-{3-[(Difluoromethyl)sulfanyl]phenyl}cyclopropyl)propan-2-amine contributes to our understanding of how structural features influence biological activity. This knowledge is crucial for designing future generations of drugs that are more effective and have fewer side effects. As research continues to uncover new mechanisms of action and therapeutic targets, compounds like this one will play an increasingly important role in addressing unmet medical needs.

The future direction of research on 2-(1-{3-[(Difluoromethyl)sulfanyl]phenyl}cyclopropyl)propan-2-amine is likely to include both computational and experimental studies aimed at elucidating its mode of action. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into clinical applications. Additionally, regulatory considerations will guide how these compounds are developed and tested before they can be brought to market.

In conclusion,2-(1-{3-[(Difluoromethyl)sulfanyl]phenyl}cyclopropyl)propan-2-amine (CAS No: 2228144-63-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further exploration. As our understanding of molecular interactions continues to grow, compounds like this one will undoubtedly play a crucial role in shaping the future of drug discovery and development.

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